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Compound of Interest

Compound Name:
4-Amino-N-

methylbenzeneethanesulfonamide

Cat. No.: B113387 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) containing detailed disposal instructions for 4-
Amino-N-methylbenzeneethanesulfonamide (CAS: 98623-16-6) is not readily available in

public databases.[1][2] The following procedures are based on general best practices for the

disposal of research chemicals and sulfonamide compounds. It is imperative to consult with

your institution's Environmental Health and Safety (EHS) department for guidance specific to

your location and capabilities.

Essential, Immediate Safety and Logistical
Information
Due to the lack of specific toxicity and reactivity data, 4-Amino-N-
methylbenzeneethanesulfonamide should be handled as a potentially hazardous substance.

Adherence to standard laboratory safety protocols is essential.

Personal Protective Equipment (PPE):

Wear chemical safety goggles or a face shield.

Wear a laboratory coat.

Wear chemical-resistant gloves (e.g., nitrile).

Handling:
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Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of dust or fumes.

Avoid contact with skin and eyes.

Prevent release into the environment.

Operational and Disposal Plan
The primary and most secure method for the disposal of 4-Amino-N-
methylbenzeneethanesulfonamide is through a licensed hazardous waste management

company. On-site chemical treatment or neutralization is not recommended without a validated

protocol and EHS approval due to unknown reaction products and potential hazards.

Procedural, Step-by-Step Guidance
Waste Segregation and Collection:

Designate a specific, sealed, and clearly labeled container for all waste containing 4-
Amino-N-methylbenzeneethanesulfonamide. This includes pure compound, solutions,

and contaminated labware (e.g., pipette tips, weighing boats, gloves).

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your EHS department.

Container Labeling:

The waste container must be labeled with the words "Hazardous Waste."

The label must include the full chemical name: "4-Amino-N-
methylbenzeneethanesulfonamide."

Include the CAS Number: "98623-16-6."

List all constituents of the waste, including solvents, and their approximate percentages.

Indicate the date when waste was first added to the container.
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Storage:

Store the sealed waste container in a designated and secure Satellite Accumulation Area

(SAA) within or near the laboratory.

Ensure the storage area is well-ventilated and away from drains and incompatible

materials.

Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste container.

Provide the EHS staff with a complete and accurate description of the waste contents.

Prohibited Actions:

DO NOT pour 4-Amino-N-methylbenzeneethanesulfonamide or its solutions down the

drain. Sulfonamides can be toxic to aquatic life and may persist in the environment.[3]

DO NOT dispose of the solid chemical in the regular trash.

DO NOT attempt to incinerate the chemical in the open, as this is forbidden for aromatic and

organosulfur compounds and should only be done in a specialized incinerator.[4]

Data Presentation
As specific quantitative disposal parameters are unavailable, the following table summarizes

the key logistical information for the disposal process.
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Parameter Guideline

Waste Classification
Hazardous Chemical Waste (pending

institutional assessment)

Recommended Container
High-Density Polyethylene (HDPE) or

Borosilicate Glass

Container Labeling
Must include: "Hazardous Waste," Chemical

Name, CAS Number, and all contents.

Primary Disposal Method
Incineration by a licensed hazardous waste

disposal contractor.[4][5]

Temporary Storage Secure, ventilated Satellite Accumulation Area.

Experimental Protocols
There are no validated experimental protocols for the laboratory-scale treatment or

neutralization of 4-Amino-N-methylbenzeneethanesulfonamide. The standard and required

protocol is the safe collection and professional disposal outlined above.

Mandatory Visualization
The following diagram outlines the logical workflow for the proper disposal of a research

chemical with limited safety information.
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In the Laboratory

EHS & Waste Management
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Disposal Guidance
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Satellite Accumulation Area

Seal & Store

Initiate Disposal

5. Schedule Waste Pickup

6. Professional Disposal
(Incineration)

Via Licensed Contractor

Click to download full resolution via product page

Caption: General workflow for the disposal of research chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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